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Lagochilline Lagochilline Lagochilin is a diterpenoid.
Lagochilin is a natural product found in Lagochilus inebrians, Lagochilus gypsaceus, and Lagochilus pubescens with data available.
Brand Name: Vulcanchem
CAS No.: 23554-81-6
VCID: VC21223301
InChI: InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3/t14-,15+,16+,17+,18+,19+,20-/m1/s1
SMILES: CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Molecular Formula: C20H36O5
Molecular Weight: 356.5 g/mol

Lagochilline

CAS No.: 23554-81-6

Cat. No.: VC21223301

Molecular Formula: C20H36O5

Molecular Weight: 356.5 g/mol

* For research use only. Not for human or veterinary use.

Lagochilline - 23554-81-6

Specification

Description Lagochilin is a diterpenoid.
Lagochilin is a natural product found in Lagochilus inebrians, Lagochilus gypsaceus, and Lagochilus pubescens with data available.
CAS No. 23554-81-6
Molecular Formula C20H36O5
Molecular Weight 356.5 g/mol
IUPAC Name (1R,2S,4aS,5R,5'S,6R,8aS)-5'-(2-hydroxyethyl)-1,5'-bis(hydroxymethyl)-1,4a,6-trimethylspiro[3,4,6,7,8,8a-hexahydro-2H-naphthalene-5,2'-oxolane]-2-ol
Standard InChI InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3/t14-,15+,16+,17+,18+,19+,20-/m1/s1
Standard InChI Key XYPPDQHBNJURHU-IPOQXWOTSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC[C@](O3)(CCO)CO)(CC[C@@H]([C@@]2(C)CO)O)C
SMILES CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
Canonical SMILES CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C

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